![molecular formula C18H15N5 B4290294 2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile](/img/structure/B4290294.png)
2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile
Overview
Description
2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound exhibits a unique structure that makes it a promising candidate for a variety of research applications. In
Mechanism of Action
The mechanism of action of 2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile is not fully understood. However, it has been proposed that this compound may act by interacting with specific proteins or enzymes in the body. This interaction may lead to the activation or inhibition of certain biological pathways, which may result in the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. Some of the effects observed in various studies are:
1. Anti-cancer activity: this compound has been shown to exhibit anti-cancer activity in various cancer cell lines.
2. Anti-inflammatory activity: this compound has been shown to exhibit anti-inflammatory activity in various animal models.
3. Antioxidant activity: this compound has been shown to exhibit antioxidant activity in various in vitro assays.
Advantages and Limitations for Lab Experiments
2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile exhibits several advantages and limitations for lab experiments. Some of the advantages are:
1. High purity: The synthesis method for this compound has been optimized to yield high purity of the product.
2. Unique structure: The unique structure of this compound makes it a promising candidate for a variety of research applications.
Some of the limitations are:
1. Limited availability: The synthesis of this compound is a complex process, and the compound is not commercially available.
2. Limited research: The mechanism of action and the full range of biological effects of this compound are not fully understood, and more research is needed to fully explore its potential applications.
Future Directions
There are several future directions for research on 2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile. Some of the possible future directions are:
1. Drug development: Further research is needed to explore the potential of this compound as a lead compound for the development of new drugs.
2. Biological imaging: Further research is needed to explore the potential of this compound as a fluorescent probe for biological imaging.
3. Chemical sensing: Further research is needed to explore the potential of this compound as a chemical sensor.
4. Biological effects: Further research is needed to fully understand the mechanism of action and the full range of biological effects of this compound.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential applications in scientific research. This compound exhibits a unique structure that makes it a promising candidate for a variety of research applications. The synthesis method has been optimized to yield high purity and high yield of the product. Further research is needed to fully explore the potential of this compound in drug development, biological imaging, and chemical sensing.
Scientific Research Applications
2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile has been extensively studied for its potential applications in scientific research. This compound exhibits a unique structure that makes it a promising candidate for a variety of research applications. Some of the scientific research applications of this compound are:
1. Development of new drugs: this compound has been studied for its potential to act as a lead compound for the development of new drugs. This compound exhibits a unique structure that makes it a promising candidate for drug development.
2. Biological imaging: this compound has been studied for its potential to act as a fluorescent probe for biological imaging. This compound exhibits a unique fluorescence property that makes it a promising candidate for biological imaging.
3. Chemical sensors: this compound has been studied for its potential to act as a chemical sensor. This compound exhibits a unique chemical sensing property that makes it a promising candidate for chemical sensing.
Properties
IUPAC Name |
2-amino-4-pyridin-4-yl-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5/c19-9-15-13-3-1-2-4-14(13)16(12-5-7-23-8-6-12)18(10-20,11-21)17(15)22/h3,5-8,14,16H,1-2,4,22H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYNQWMKXNJUABN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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